Cas no 2172211-60-6 (7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid)

• Product Name: 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid
• CAS No: 2172211-60-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6313669
• PubChem ID: 165546430
• Update Time: 2025-11-01

7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid
• 7-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}heptanoic acid
• EN300-1489861
• 2172211-60-6

• Inchi： 1S/C26H30N2O5/c29-23(30)13-3-1-2-8-16-27-24(31)26(14-15-26)28-25(32)33-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,1-3,8,13-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： UEGQKICIPUXNSV-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCCCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid

7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic Acid (CAS No. 2172211-60-6): A Comprehensive Overview

7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid, identified by its CAS number 2172211-60-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a heptanoic acid backbone modified with a cyclopropylformamido side chain. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its chemical complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural composition of 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid suggests potential applications in the design of novel therapeutic agents. The fluorenylmethoxycarbonyl (Fmoc) moiety is particularly noteworthy, as it is commonly employed in peptide synthesis and drug development due to its stability and ease of functionalization. This feature makes the compound a valuable building block for constructing more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The cyclopropylformamido group in 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid has been implicated in several pharmacophoric frameworks known to interact with biological targets. For instance, studies have demonstrated that cyclopropyl-containing compounds can exhibit potent binding affinity to enzymes and receptors involved in metabolic disorders and cancer. This underscores the potential of this compound as a lead structure for further medicinal chemistry optimization.

The heptanoic acid moiety at the end of the molecule introduces a hydrophobic region that could facilitate membrane penetration, a crucial factor for drug bioavailability. Additionally, the amide bond within the cyclopropylformamido group provides a site for further chemical modification, enabling the creation of derivatives with enhanced pharmacological properties. These attributes make 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid a versatile scaffold for exploring new therapeutic strategies.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, such as kinases and proteases. These simulations have guided experimental efforts by predicting favorable conformations and highlighting key residues involved in binding. Such interdisciplinary approaches are essential for accelerating the discovery of novel drugs.

The synthesis of 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step process involves protecting group strategies to ensure regioselective functionalization at multiple sites. Recent methodologies employing transition-metal-catalyzed reactions have streamlined certain synthetic steps, improving yields and reducing byproduct formation. These advancements underscore the importance of innovative synthetic techniques in facilitating access to complex molecules like this one.

In conclusion, 7-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}heptanoic acid (CAS No. 2172211-60-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable asset for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts.